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Compound of Interest

Compound Name: N,N-Dimethylacetoacetamide

Cat. No.: B146725

An In-depth Technical Guide to N,N-Dimethylacetoacetamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N,N-Dimethylacetoacetamide (DMAA), with the chemical formula CeH11:NOz, is a versatile
organic compound utilized primarily as a chemical intermediate and a co-promoter in various
industrial applications. This document provides a comprehensive technical overview of its core
properties, synthesis, applications, and safety profile. Quantitative data are presented in
structured tables for clarity, and a detailed experimental protocol for its synthesis is provided.

Chemical Identity and Core Properties

N,N-Dimethylacetoacetamide is a 3-dicarbonyl compound.[1] Its fundamental identifiers and
properties are crucial for its application in research and synthesis.

Molecular Formula: CeH11NO2[2][3][4][5][6]

Molecular Weight: 129.16 g/mol [2][4][5][6]

CAS Registry Number: 2044-64-6[3][5]

Synonyms: DMAA, N,N-Dimethyl-3-oxobutanamide, Acetoacetamide, N,N-dimethyl-[3][5]
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The following diagram illustrates the workflow for identifying and characterizing the compound.

Chemical Identification Workflow

Compound Name
N,N-Dimethylacetoacetamide

Elemental Composition Database Registry

Structure CAS Number
CH3COCH2CON(CH3)2 2044-64-6

Chemical Formula
CsH11NO2

Molecular Weight

129.16 g/mol Unique Identifier

Click to download full resolution via product page

Figure 1: Chemical Identification Workflow for N,N-Dimethylacetoacetamide.

Physicochemical Data

N,N-Dimethylacetoacetamide is typically a colorless to yellow liquid.[2][4] Its physical and
chemical properties are summarized in the table below.
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Property Value Reference(s)
Appearance Colorless to yellow liquid [2][4]
Odor Characteristic odor [2]
Density ~1.02 g/cm?3 at 20°C [2]
Boiling Point 105 °C (lit.) [41[6]
Melting Point <-50°C [6][7]
Flash Point 122 °C (251.6 °F) - closed cup
Miscible with many organic
Solubility solvents (ethanol, chloroform), [2]

limited in water

Refractive Index (n20/D)

1.447

[6]

Synthesis and Experimental Protocols

N,N-Dimethylacetoacetamide is used as an industrial intermediate and can be synthesized

through various methods.[1] A common laboratory-scale synthesis involves the reaction of

dimethylamine with a diketene acetone adduct.[1][8]

Experimental Protocol: Synthesis from Diketene

Acetone Adduct

This protocol details the synthesis of N,N-Dimethyl-3-oxobutanamide.[1][8]

Materials:

Dimethylamine (2.0 M solution)

Diketene acetone adduct

Toluene

Ethyl Acetate (EtOAC) for purification
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Procedure:

e Reaction Setup: In a suitable reaction vessel, dissolve 5.00 ml of dimethylamine (10.0 mmaol,
2.0 eq.) in 15 ml of toluene.[1]

» Addition of Reactant: Gradually add 0.670 ml of diketene acetone adduct (5.00 mmol, 1.0
eq.) to the solution dropwise over a 5-minute period.[1]

e Initial Stirring: Stir the resulting reaction mixture at room temperature for 15 minutes.[1][8]

o Reflux: Following the initial stir, heat the mixture and maintain it under reflux for 12 hours.[1]

[8]

o Solvent Removal: After the reaction is complete, cool the mixture to room temperature and
remove the toluene solvent in vacuo.[1][8]

« Purification: Purify the crude product using flash chromatography (FC) with ethyl acetate as
the eluent to obtain pure N,N-dimethyl-3-oxobutanamide.[1][8]

The following diagram outlines the workflow for the described synthesis protocol.
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Synthesis Workflow
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Figure 2: Workflow for the Synthesis of N,N-Dimethylacetoacetamide.
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Applications in Research and Industry

N,N-Dimethylacetoacetamide is a versatile compound with applications spanning several
sectors.

¢ Organic Synthesis: It serves as a key intermediate and building block for synthesizing a
variety of compounds, including agrochemicals and specialty chemicals.[2]

o Polymer Industry: The compound is used as a modifier or crosslinking agent in polymer
chemistry, helping to enhance properties such as thermal stability, adhesion, and mechanical
strength.[2]

o Coatings and Adhesives: It functions as a solvent or co-solvent in the formulation of coatings,
adhesives, and sealants.[2] It is particularly noted as a co-promoter for unsaturated polyester
resin formulations, where it helps to minimize color generation.[1][8]

e Drug Development: While direct therapeutic applications are not widely documented, its role
as a versatile intermediate in organic synthesis makes it relevant to the synthesis of more
complex molecules. It is important to distinguish it from N,N-Dimethylacetamide (DMA or
DMAC), a different compound that is FDA-approved as an excipient and has been studied for
its own biological activities.[9][10][11]

Safety and Toxicology

The safety profile of N,N-Dimethylacetoacetamide indicates low acute toxicity. It is classified
as causing mild skin and eye irritation.[7] Standard laboratory safety precautions should be
observed during handling.
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Toxicity Metric Species Value Reference(s)
Oral LD50 Rat > 3,200 mg/kg [7]
Oral LD50 Mouse > 3,200 mg/kg [7]
_ 14.1 mL/kg (~12.4
Dermal LD50 Rabbit [4]
g/kg)

H316: Causes mild
Hazard Statements - L [7]
skin irritation

H320: Causes eye
- [7]

irritation

Handling and Storage:

» Handling: Handle in a well-ventilated area and wear appropriate personal protective
equipment (PPE), including safety goggles and gloves.[12] Avoid contact with skin and eyes.
[12]

e Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[12] Keep
away from oxidizing materials.[7]

 In case of exposure: For eye contact, rinse cautiously with water for several minutes.[7] For
skin contact, wash with soap and water.[7] If inhaled, move to fresh air.[7] Seek medical
consultation in case of significant exposure.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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